N-[2,5-diethoxy-4-(4-morpholinyl)phenyl]-4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-3-methoxybenzamide

• Molecular Formula: C28H35N3O7
• Molecular Weight: 525.6 g/mol
• IUPAC Name: N-(2,5-diethoxy-4-morpholin-4-ylphenyl)-4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]-3-methoxybenzamide
• InChI: InChI=1S/C28H35N3O7/c1-6-35-25-16-23(31-10-12-34-13-11-31)26(36-7-2)15-22(25)29-28(32)20-8-9-24(27(14-20)33-5)37-17-21-18(3)30-38-19(21)4/h8-9,14-16H,6-7,10-13,17H2,1-5H3,(H,29,32)
• InChI Key: CUYSQSQFXBRMKT-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1NC(=O)C2=CC(=C(C=C2)OCC3=C(ON=C3C)C)OC)OCC)N4CCOCC4

Description

N-[2,5-diethoxy-4-(4-morpholinyl)phenyl]-4-[(3,5-dimethyl-4-isoxazolyl)methoxy]-3-methoxybenzamide is a member of benzamides.

Scientific Research Applications

Synthesis and Pharmacological Activities

• A study by Abdulla et al. (2014) involved the synthesis of substituted pyrazole derivatives from a similar compound, demonstrating anti-inflammatory activities with less toxicity. This suggests potential applications in the development of anti-inflammatory drugs (Abdulla et al., 2014).

Gastroprokinetic Activity

• Kato et al. (1990) researched benzamides with a morpholinyl moiety, aiming to enhance gastric prokinetic activity. This could indicate a role in treatments for gastrointestinal disorders (Kato et al., 1990).
• Another study by Kalo et al. (1995) on related compounds further supports their potential in enhancing gastroprokinetic activity, crucial for treating certain digestive system conditions (Kalo et al., 1995).

Molecular Structure Analysis

• Research by Karabulut et al. (2014) focused on the molecular structure of a related benzamide, which can be crucial for understanding its interactions and stability in pharmaceutical applications (Karabulut et al., 2014).

Radiolabelled Compound Development

• Hamill et al. (1996) worked on developing radiolabelled benzamides for receptor imaging. Such compounds could be used in diagnostic imaging or targeted drug delivery (Hamill et al., 1996).

Antimicrobial Evaluation

• Gul et al. (2017) synthesized and evaluated the antimicrobial and hemolytic activity of related compounds, indicating potential in antimicrobial drug development (Gul et al., 2017).

Inhibition of Corrosion

• Fouda et al. (2020) investigated methoxy-substituted benzamidines, similar in structure, for their ability to inhibit corrosion in steel, which could be useful in industrial applications (Fouda et al., 2020).